2-Amino-3-chloroisonicotinonitrile

• CAS RN: 1393106-23-4
• Molecular Formula: C6H4ClN3
• Molecular Weight: 153.57 g/mol
• IUPAC Name: 2-amino-3-chloropyridine-4-carbonitrile
• InChI: InChI=1S/C6H4ClN3/c7-5-4(3-8)1-2-10-6(5)9/h1-2H,(H2,9,10)
• InChI Key: GMLHMKIKKFCLMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1C#N)Cl)N

Description

2-Amino-3-chloroisonicotinonitrile is a useful research compound. Its molecular formula is C6H4ClN3 and its molecular weight is 153.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-3-chloroisonicotinonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-3-chloroisonicotinonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Compound 107 (40.9 mg, yield 69%) was obtained in the same manner as in step 4 of Example 21, using 6-chloro-3-(4,4-difluorocyclohexylmethyl)-2-trifluoromethylimidazo[1,2-a]pyridine-7-carboxylic acid obtained in step 3, and aniline.

Synthesis routes and methods II

Procedure details

2-Amino-4-cyanopyridine (8.00 g, 67.2 mmol) was dissolved in DMF (40 mL), and the solution was stirred at 50° C. for 1 hour after adding N-chlorosuccinimide (8.97 g, 67.2 mmol). After the reaction was completed, a sodium hydrogen carbonate aqueous solution was added under ice-cooled condition, and the precipitated solid was collected by filteration. The resulting solid was purified by silica gel column chromatography (chloroform/methanol=95/5→90/10, heptane/ethyl acetate=65/35→50/50) to give 2-amino-5-chloro-4-cyanopyridine (6.23 g, yield 60%) and 2-amino-3-chloro-4-cyanopyridine (0.254 g, yield 2%).